2,3-dimethoxy-N-(5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl)benzamide

• IUPAC Name: 2,3-dimethoxy-N-[5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)-2-methylphenyl]benzamide
• InChI: InChI=1S/C23H22N4O4/c1-14-8-9-15(18-13-27-20(24-18)10-11-21(26-27)30-3)12-17(14)25-23(28)16-6-5-7-19(29-2)22(16)31-4/h5-13H,1-4H3,(H,25,28)
• InChI Key: WVSSUSLYEZIYLP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CN3C(=N2)C=CC(=N3)OC)NC(=O)C4=C(C(=CC=C4)OC)OC
• Molecular Formula: C23H22N4O4
• Molecular Weight: 418.4 g/mol

Description

The compound is a benzamide derivative, which is a significant class of amide compounds. These compounds have been widely used in various industries including medical, industrial, biological, and potential drug industries.

Synthesis Analysis

Benzamide compounds can be synthesized starting from benzoic acid derivatives and amine derivatives. For example, 2,3-dimethoxybenzamides were synthesized starting from 2,3-dimethoxybenzoic acid and amine derivatives.

Molecular Structure Analysis

The molecular structure of similar compounds can be determined with IR, 1H NMR, 13C NMR spectroscopic, and elemental methods.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds include a molecular weight of around 148.16, and they are typically stored in a dry, room temperature environment.

Scientific Research Applications

Antioxidant Activity

• .

Antibacterial Properties

• .

Drug Discovery

• .

Industrial Applications

• .

Biological Molecules and Proteins

• .

Other Potential Fields

• .

Safety and Hazards

Safety information for similar compounds includes hazard statements such as H302, H315, H319, H335, and precautionary statements such as P261.

Future Directions

Benzamide derivatives have potential applications in various fields, including the plastic, rubber industry, paper industry, and agriculture. By conducting in vivo biochemical tests of effective amides, researches can be carried out in different fields of application.